1,2-Bis (3,5-dimethyl dithioene [3,2-b:2′,3′-d]thiophene -2-yl) perfluorocyclopentene: synthesis and photochromic reaction in solution and LB films†

Journal of Materials Chemistry Pub Date: 2009-12-07 DOI: 10.1039/B913149C

Abstract

A new photochromic compound 1,2-Bis (3,5-dimethyl dithioene [3,2-b:2′,3′-d]thiophene -2-yl) perfluorocyclopentene (BDDTP) was synthesized with an improved procedure. The photochromic reaction of this compound was investigated by UV–visible absorption spectroscopy, 1H NMR spectroscopy and electrochemical characterizations in solution. Thin films of BDDTP were prepared using Langmuir–Blodgett (LB) technology. A photobleaching reaction accompanied by conductance changes was observed when LB films were prepared from the BDDTP solution in a photostationary state under UV photoirradiation. Quantum chemical simulations were applied for understanding the color changes in the photochromic reaction.

Graphical abstract: 1,2-Bis (3,5-dimethyl dithioene [3,2-b:2′,3′-d]thiophene -2-yl) perfluorocyclopentene: synthesis and photochromic reaction in solution and LB films
1,2-Bis (3,5-dimethyl dithioene [3,2-b:2′,3′-d]thiophene -2-yl) perfluorocyclopentene: synthesis and photochromic reaction in solution and LB films†
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